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Introduction
Sodium Feredetate, also known as sodium iron (III) ethylenediaminetetraacetate, is a chelated

iron compound used primarily as an iron supplement to treat and prevent iron-deficiency

anemia.[1][2][3] In this complex, the iron is sequestered by ethylenediaminetetraacetic acid

(EDTA), which improves its bioavailability and reduces gastrointestinal side effects compared to

other iron salts.[1][4] The EDTA chelate protects the iron from forming insoluble compounds in

the gastrointestinal tract, ensuring a higher proportion of ingested iron remains soluble and

available for absorption.[1] Proper preparation of sodium feredetate solutions is critical for

ensuring accuracy, reproducibility, and validity in both in vitro and in vivo experimental settings.

These application notes provide a detailed protocol for the dissolution and preparation of

sodium feredetate solutions for research purposes.

Data Presentation: Solubility and Characteristics
Sodium feredetate is a hygroscopic, yellow or yellowish-brown crystalline powder.[5] Its

solubility in common laboratory solvents is summarized below.
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Solvent Solubility
pH (1% w/v
solution)

Notes

Water Soluble[6] 4.0 - 6.5[5]

The recommended

solvent for creating

stock solutions.

Heating may be

required to aid

dissolution.

Ethanol Data not available -

Solubility should be

determined

empirically.

DMSO Data not available -

Solubility should be

determined

empirically.

PBS (Phosphate-

Buffered Saline)

Expected to be

soluble
-

Compatibility with

phosphate buffers

should be confirmed

to avoid precipitation.

Experimental Protocols
Protocol for Preparing a Sodium Feredetate Stock
Solution
This protocol describes the preparation of a 100 mM aqueous stock solution. Adjust

calculations as needed for your desired concentration.

Materials:

Sodium Feredetate (C₁₀H₁₂FeN₂NaO₈)

Nuclease-free or cell culture-grade water

Sterile conical tubes (15 mL or 50 mL)
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0.22 µm sterile syringe filter

Sterile syringes

Analytical balance and weigh boats

pH meter

1 N HCl and 1 N NaOH for pH adjustment

Stir plate and magnetic stir bar

Procedure:

Calculate the required mass:

The molecular weight of anhydrous Sodium Feredetate is 367.05 g/mol . (Note: It is often

supplied as a hydrate; refer to the manufacturer's certificate of analysis for the exact

formula weight).[5]

To prepare 10 mL of a 100 mM stock solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 367.05 g/mol = 0.367 g

Dissolution:

Weigh 0.367 g of Sodium Feredetate powder and add it to a sterile conical tube

containing approximately 8 mL of nuclease-free water.

Add a sterile magnetic stir bar to the tube.

Place the tube on a stir plate and stir gently at room temperature until the powder is

completely dissolved. The solution should be clear and yellow.

pH Adjustment:
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Once dissolved, measure the pH of the solution. A 1% w/v solution should have a pH

between 4.0 and 6.5.[5]

If necessary, adjust the pH to the desired range for your experiment (e.g., pH 7.0-7.4 for

cell culture applications) by slowly adding 1 N NaOH or 1 N HCl dropwise while stirring. Be

aware that significant pH changes may affect the stability of the chelate.

Final Volume Adjustment:

Transfer the solution to a 10 mL graduated cylinder or use the markings on the conical

tube to bring the final volume to 10 mL with nuclease-free water.

Sterilization:

To sterilize the stock solution for use in cell culture or other sterile applications, draw the

solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter the solution into a new sterile, light-protected (amber) tube.

Storage:

Store the sterile stock solution at 2-8°C, protected from light. While specific stability data

for sodium feredetate is not widely published, related iron-carbohydrate complexes are

stable for at least 7 days under refrigerated conditions.[7] For long-term storage, aliquoting

and freezing at -20°C may be considered, but freeze-thaw stability should be validated.

Example Application: Dosing Cell Cultures
To treat cells with a final concentration of 100 µM Sodium Feredetate:

Thaw the 100 mM stock solution if frozen.

Perform a serial dilution or a direct 1:1000 dilution of the stock solution into your complete

cell culture medium.
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For example, to prepare 10 mL of treatment medium, add 10 µL of the 100 mM stock

solution to 9.99 mL of complete cell culture medium.

Gently mix the medium.

Remove the existing medium from your cell culture plates and replace it with the treatment

medium.

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow for preparing and using Sodium Feredetate solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b130795?utm_src=pdf-body-img
https://www.benchchem.com/product/b130795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action Pathway
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Caption: Absorption and utilization pathway of Sodium Feredetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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